Benzene-1,3-diol;4-tert-butylphenol;formaldehyde

• CAS No.: 59633-97-5
• Molecular Formula: C17H22O4
• Molecular Weight: 290.4 g/mol
• IUPAC Name: benzene-1,3-diol;4-tert-butylphenol;formaldehyde
• InChI: InChI=1S/C10H14O.C6H6O2.CH2O/c1-10(2,3)8-4-6-9(11)7-5-8;7-5-2-1-3-6(8)4-5;1-2/h4-7,11H,1-3H3;1-4,7-8H;1H2
• InChI Key: BAGGOTMFISSVIS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)O.C=O.C1=CC(=CC(=C1)O)O

Description

Benzene-1,3-diol;4-tert-butylphenol;formaldehyde is a compound that consists of three distinct chemical entities: benzene-1,3-diol (also known as resorcinol), 4-tert-butylphenol, and formaldehyde. This compound is often used in the production of various resins and polymers due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions:

Benzene-1,3-diol (Resorcinol): Resorcinol can be synthesized through the sulfonation of benzene followed by fusion with caustic soda. Another method involves the reduction of m-dinitrobenzene.

4-tert-Butylphenol: This compound is typically prepared by the acid-catalyzed alkylation of phenol with isobutene.

Formaldehyde: Industrially, formaldehyde is produced by the catalytic oxidation of methanol.

Industrial Production Methods: The compound benzene-1,3-diol;4-tert-butylphenol;formaldehyde can be synthesized through controlled condensation reactions involving formaldehyde with benzene-1,3-diol and 4-tert-butylphenol .

Chemical Reactions Analysis

Types of Reactions:

Oxidation: Benzene-1,3-diol can undergo oxidation to form quinones.

Reduction: 4-tert-Butylphenol can be hydrogenated to form trans-4-tert-butylcyclohexanol.

Substitution: Electrophilic aromatic substitution reactions are common for these compounds, especially in the presence of catalysts.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide in basic conditions.

Reduction: Hydrogen gas in the presence of a metal catalyst.

Substitution: Halogens (e.g., chlorine, bromine) in the presence of Lewis acids.

Major Products:

Oxidation of Benzene-1,3-diol: Quinones.

Reduction of 4-tert-Butylphenol: trans-4-tert-butylcyclohexanol.

Substitution Reactions: Various halogenated derivatives.

Scientific Research Applications

Chemistry:

• Used in the synthesis of phenolic resins and epoxy resins .
• Acts as a precursor for the production of calixarenes .

Biology and Medicine:

• Benzene-1,3-diol has applications in dermatology for its depigmenting properties .
• Formaldehyde is used in biological specimen preservation.

Industry:

• Employed in the production of polycarbonate resins and as a plasticizer .
• Utilized in the manufacture of adhesives and coatings.

Mechanism of Action

The compound exerts its effects through various mechanisms depending on the specific application:

Resorcinol: Acts as an antiseptic and disinfectant by disrupting microbial cell walls.

4-tert-Butylphenol: Functions as a chain stopper in polymer chemistry, controlling molecular weight by limiting chain growth.

Formaldehyde: Cross-links proteins and nucleic acids, preserving biological specimens.

Comparison with Similar Compounds

Phenol: Similar to 4-tert-butylphenol but lacks the tert-butyl group.

Hydroquinone: Similar to benzene-1,3-diol but with hydroxyl groups in the para position.

Paraformaldehyde: A polymerized form of formaldehyde.

Uniqueness:

• The combination of benzene-1,3-diol, 4-tert-butylphenol, and formaldehyde provides unique properties for resin production, such as enhanced stability and specific reactivity patterns .